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Compound of Interest

Compound Name: Pik-294

Cat. No.: B1684647 Get Quote

PIK-294 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding the solubility of PIK-294.

Frequently Asked Questions (FAQs)
Q1: What is PIK-294 and what is its primary mechanism of action?

PIK-294 is a potent and highly selective inhibitor of the p110δ isoform of phosphoinositide 3-

kinase (PI3K).[1][2][3] Its mechanism of action involves binding to the ATP-binding site of the

p110δ catalytic subunit, thereby blocking the phosphorylation of phosphatidylinositol 4,5-

bisphosphate (PIP2) to phosphatidylinositol 3,4,5-trisphosphate (PIP3). This disruption of the

PI3K signaling pathway plays a crucial role in cellular processes such as cell growth,

proliferation, survival, and migration.[4][5]
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Start: PIK-294 powder
will not dissolve

Is the DMSO fresh
and anhydrous?

Action: Use a new,
sealed vial of DMSO

No

Have you tried sonication
or gentle warming (37°C)?

Yes

Action: Sonicate or warm
the solution gently

No

Is the target concentration
below 90 mg/mL?

Yes

Action: Recalculate and add
more DMSO to dilute

No

Result: Solution should be clear

Yes

Solution Preparation

PIK-294 Powder

Stock Solution
(e.g., 100 mM in DMSO)

Anhydrous DMSO

Final Working Solution
(e.g., 1-10 µM in Media)

Dilute in
Culture Media

Cell-Based Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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